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Core Reaction and Mechanism

The synthesis of chlerobutanel (1,1,1-trichloro-2-methyl-2-propanol) from acetone and chloroform is a

classic base-catalyzed nucleophilic addition [1].

The diagram below illustrates the generally accepted mechanism for this reaction.
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Optimization and Quantitative Data

The reaction yield is highly dependent on specific parameters. The table below summarizes key optimization

data from different studies.
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Reference -
Optimized Method
Parameter Method (from Impact | Notes
(from [3])
[2])
Catalyst Potassium Potassium Hydroxide Strong base essential for generating
Hydroxide (KOH) (KOH) the acetone enolate nucleophile [2]
[1].
Yield Not explicitly 71% Achieved by optimizing reaction time,
stated (baseline) temperature, and reactant ratios [3].
Improvement Baseline ~20% increase reported  Highlights significant potential for
in a separate study [2] process optimization.

Quality Control and Analysis

For pharmaceutical applications, the synthesized chlerobutanel must meet strict quality standards. Here are

key control methods and typical specifications based on pharmacopeial requirements [2]:

e Organoleptic Properties: The product should conform to specified characteristics like color and
appearance [2].

¢ Melting Point: 78 °C [2]. A sharp melting point confirms compound purity and identity.

e Water Content: Can be estimated, e.g., 4.66% [2]. Critical for stability and formulation.

e Purity: Can be determined by methods like titration to be high, e.g., 98.27% [2].

Practical Synthesis Considerations

For laboratory synthesis, here are the essential components and steps derived from the search results.

¢ Reaction Setup: Requires a distillation assembly [2].

o Key Steps:
o Combine chloroform and acetone in the presence of solid KOH or its aqueous solution [2] [1].
o Control reaction time and temperature precisely as these are critical optimization parameters

[3].

o |solate the solid chlorobutanol product after the reaction is complete.

¢ Reaction Type: This synthesis is an example of a nucleophilic addition reaction, forming a new

carbon-carbon bond [1].
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The synthesis of chlorobutanol is a well-established process where careful control of parameters leads to

high yields of a pharmaceutically relevant compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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